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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 5-Methylquinoline, ensuring the well-being
of laboratory personnel and the integrity of your research.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)

When working with 5-Methylquinoline, a comprehensive approach to personal protection is
critical. The following table summarizes the recommended PPE to mitigate exposure risks.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1294701?utm_src=pdf-interest
https://www.benchchem.com/product/b1294701?utm_src=pdf-body
https://www.benchchem.com/product/b1294701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety glasses with
side-shields conforming to
EN166 or NIOSH-approved
safety goggles. A face shield
should be worn if there is a

splash hazard.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Gloves
must be inspected before use
and disposed of after contact

with the substance.[1]

Prevents skin contact, which

can cause skin irritation.[2]

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.[1]

Minimizes inhalation of vapors,
which may cause respiratory

tract irritation.[2]

Skin and Body Protection

A lab coat or other protective
clothing should be worn.
Ensure that skin is not

exposed.

Provides a barrier against

accidental skin contact.

Operational and Disposal Plans: A Step-by-Step

Guide

Adherence to strict operational and disposal protocols is necessary to maintain a safe

laboratory environment.

Handling and Storage

e Handling: Always handle 5-Methylquinoline in a well-ventilated area, such as a chemical

fume hood.[1] Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]
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» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[1][3] Keep the container tightly closed when not in use.[1]

Spill Management

In the event of a spill, immediate and appropriate action is required to prevent wider
contamination and exposure.

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.

o Don Appropriate PPE: Before attempting to clean the spill, put on the recommended
personal protective equipment.

o Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to absorb the
spilled liquid.[1]

o Collect and Dispose: Carefully collect the absorbed material and place it in a suitable, sealed
container for hazardous waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Waste Disposal

All waste containing 5-Methylquinoline, including contaminated absorbent materials and
empty containers, must be treated as hazardous waste.[1] Dispose of this waste through a
licensed professional waste disposal service in accordance with local, state, and federal
regulations.[1] Do not pour down the drain.[1]

Quantitative Data Summary

The following table provides a summary of the key physical and chemical properties of 5-
Methylquinoline.
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Property Value Reference
CAS Number 7661-55-4 [4][5]
Molecular Formula C10H9N [41[5]
Molecular Weight 143.19 g/mol [5]
Appearance C.:olc')rless or light yellow oily 6]
liquid

Boiling Point 262.7 °C [6]

Melting Point 19 °C [6]

Flash Point 104.4 °C [5]

Density 1.083 g/cm3 at 20 °C [6]

Procedural Workflow for Handling 5-Methylquinoline

To ensure a systematic and safe approach to working with 5-Methylquinoline, the following
workflow diagram outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling of 5-Methylquinoline.
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By adhering to these guidelines, you can significantly minimize the risks associated with
handling 5-Methylquinoline, fostering a safer research environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1294701?utm_src=pdf-body
https://www.benchchem.com/product/b1294701?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/19_397491892_4-METHYLQUINOLINECASNO-491-35-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1930003&productDescription=5-METHYLQUINOXALINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylquinoline
https://www.lookchem.com/casno7661-55-4.html
https://www.chemicalbook.com/CASEN_7661-55-4.htm
https://www.benchchem.com/product/b1294701#personal-protective-equipment-for-handling-5-methylquinoline
https://www.benchchem.com/product/b1294701#personal-protective-equipment-for-handling-5-methylquinoline
https://www.benchchem.com/product/b1294701#personal-protective-equipment-for-handling-5-methylquinoline
https://www.benchchem.com/product/b1294701#personal-protective-equipment-for-handling-5-methylquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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